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Compound of Interest

Compound Name: 4-(Allyloxy)aniline

CAS No.: 1688-69-3

Cat. No.: B154791

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-(Allyloxy)aniline is a valuable bifunctional organic molecule incorporating both a primary

aromatic amine and an allyl ether. This unique combination of functional groups makes it a

versatile building block in organic synthesis, particularly for the preparation of a wide range of

heterocyclic compounds, polymers, and potential pharmaceutical intermediates. The presence

of the reactive allyl group allows for various chemical modifications, while the aniline moiety

provides a site for diazotization, acylation, and other transformations common to aromatic

amines.

This technical guide provides a comprehensive overview of the spectroscopic characteristics of

4-(Allyloxy)aniline. Due to the limited availability of publicly accessible, experimentally verified

spectra for this specific compound, this guide presents predicted spectroscopic data based on

established principles of organic spectroscopy and data from analogous structures. Detailed,

generalized experimental protocols for acquiring infrared (IR), nuclear magnetic resonance
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(NMR), and mass spectrometry (MS) data are also provided to guide researchers in their own

characterization efforts.

Predicted Spectroscopic Data
The following tables summarize the predicted spectroscopic data for 4-(Allyloxy)aniline.

These predictions are based on the analysis of substituent effects on the aniline and allyl

moieties.

Table 1: Predicted ¹H NMR Data for 4-(Allyloxy)aniline

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~6.7-6.8 d (J ≈ 8-9 Hz) 2H Ar-H (ortho to -NH₂)

~6.6-6.7 d (J ≈ 8-9 Hz) 2H Ar-H (ortho to -OAllyl)

~5.9-6.1 m 1H -CH=CH₂

~5.2-5.4 m 2H -CH=CH₂

~4.4-4.5 d (J ≈ 5 Hz) 2H -O-CH₂-

~3.5-3.7 br s 2H -NH₂

Table 2: Predicted ¹³C NMR Data for 4-(Allyloxy)aniline
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Chemical Shift (δ) ppm Assignment

~150-152 Ar-C (-OAllyl)

~140-142 Ar-C (-NH₂)

~133-135 -CH=CH₂

~117-119 -CH=CH₂

~115-117 Ar-CH (ortho to -NH₂)

~114-116 Ar-CH (ortho to -OAllyl)

~69-71 -O-CH₂-

Table 3: Predicted IR Absorption Bands for 4-(Allyloxy)aniline

Wavenumber (cm⁻¹) Intensity Assignment

3450-3350 Medium, Sharp (doublet)
N-H stretch (asymmetric &

symmetric)

3100-3000 Medium
=C-H stretch (aromatic and

vinyl)

2950-2850 Medium C-H stretch (aliphatic)

1640-1600 Medium-Strong
N-H bend (scissoring) and

C=C stretch (aromatic)

1645-1635 Medium C=C stretch (alkene)

1510-1480 Strong C=C stretch (aromatic)

1250-1200 Strong Ar-O stretch (asymmetric)

1050-1000 Medium
=C-H bend (alkene, out-of-

plane)

850-800 Strong
Ar-H bend (para-disubstituted,

out-of-plane)
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Table 4: Predicted Mass Spectrometry Fragmentation for 4-(Allyloxy)aniline

m/z Proposed Fragment Ion

149 [M]⁺˙ (Molecular Ion)

108 [M - C₃H₅]⁺˙ (Loss of allyl radical)

93
[H₂N-C₆H₄-OH]⁺˙ (Rearrangement and loss of

propene)

80 [C₆H₄O]⁺˙

41 [C₃H₅]⁺ (Allyl cation)

Experimental Protocols
The following are generalized experimental protocols for the spectroscopic characterization of

4-(Allyloxy)aniline. Researchers should adapt these methods based on the specific

instrumentation and sample characteristics.

Infrared (IR) Spectroscopy
Instrumentation: A Fourier-transform infrared (FTIR) spectrometer.

Sample Preparation:

Neat Liquid: If the sample is a liquid at room temperature, a thin film can be prepared by

placing a drop of the compound between two potassium bromide (KBr) or sodium chloride

(NaCl) plates.

Solid Sample (KBr Pellet): If the sample is a solid, grind a small amount (1-2 mg) of the

sample with approximately 100-200 mg of dry KBr powder using an agate mortar and

pestle. Press the mixture into a transparent pellet using a hydraulic press.

Attenuated Total Reflectance (ATR): Place a small amount of the solid or liquid sample

directly onto the ATR crystal.

Data Acquisition:
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Record a background spectrum of the empty sample holder (KBr plates, empty press for

pellet, or clean ATR crystal).

Place the sample in the spectrometer and record the sample spectrum.

The spectrum is typically collected over a range of 4000-400 cm⁻¹.

Co-add 16 to 32 scans to improve the signal-to-noise ratio.

The final spectrum is presented in terms of transmittance or absorbance versus

wavenumber.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

Sample Preparation:

Dissolve approximately 5-10 mg of 4-(Allyloxy)aniline in 0.5-0.7 mL of a deuterated

solvent (e.g., chloroform-d, CDCl₃, or dimethyl sulfoxide-d₆, DMSO-d₆) in a standard 5 mm

NMR tube.

Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

¹H NMR Data Acquisition:

Acquire the spectrum at a constant temperature (e.g., 298 K).

Use a standard pulse sequence with a sufficient number of scans (typically 8-16) to

achieve a good signal-to-noise ratio.

Process the raw data by applying a Fourier transform, phasing, and baseline correction.

Integrate the signals to determine the relative number of protons.

¹³C NMR Data Acquisition:

Acquire the spectrum using a proton-decoupled pulse sequence to obtain singlets for all

carbon signals.
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A higher number of scans will be required compared to ¹H NMR to achieve an adequate

signal-to-noise ratio.

DEPT (Distortionless Enhancement by Polarization Transfer) experiments can be

performed to differentiate between CH, CH₂, and CH₃ groups.

Mass Spectrometry (MS)
Instrumentation: A mass spectrometer, often coupled with a gas chromatograph (GC-MS) or

liquid chromatograph (LC-MS) for sample introduction.

Sample Preparation:

GC-MS: Prepare a dilute solution of the sample in a volatile organic solvent (e.g.,

dichloromethane or ethyl acetate).

LC-MS: Prepare a dilute solution of the sample in the mobile phase or a compatible

solvent.

GC-MS Conditions:

Injector: Set to a temperature that ensures volatilization without decomposition (e.g., 250

°C).

Column: Use a suitable capillary column (e.g., a nonpolar or medium-polarity column).

Oven Program: A temperature gradient is typically used to ensure good separation of

components (e.g., start at 50 °C, hold for 1 minute, then ramp to 250 °C at 10 °C/min).

Ionization Mode: Electron Ionization (EI) at 70 eV is common for generating fragment ions.

LC-MS Conditions:

Column: A C18 reversed-phase column is commonly used.

Mobile Phase: A gradient of water and acetonitrile or methanol, often with a small amount

of formic acid or ammonium acetate to promote ionization.
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Ionization Mode: Electrospray Ionization (ESI) is a soft ionization technique suitable for

determining the molecular weight.

Data Acquisition:

The mass spectrometer will scan a range of mass-to-charge ratios (m/z) to detect the

molecular ion and any fragment ions.

Visualizations
The following diagrams illustrate key workflows and relationships relevant to the

characterization of 4-(Allyloxy)aniline.
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Caption: Plausible synthesis route for 4-(Allyloxy)aniline.
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Caption: General workflow for spectroscopic characterization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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